
Ethyl 2-Bromoisovalerate: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-bromoisovalerate

Cat. No.: B128821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Ethyl 2-bromoisovalerate (CAS No. 609-12-1), a key reagent in various synthetic

applications. This document outlines the physical and chemical properties, potential hazards,

safe handling procedures, emergency protocols, and the experimental methodologies used to

determine such safety data.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Ethyl 2-bromoisovalerate is

fundamental to its safe handling and use in experimental settings.
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Property Value Reference

Molecular Formula C7H13BrO2 [1][2]

Molecular Weight 209.08 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid
[3][4][5]

Boiling Point 77 °C (12 mmHg) [3][6]

Flash Point 65 °C (149 °F) [3][6]

Density 1.276 g/cm³ [3]

Refractive Index 1.4485-1.4505 [3][7]

Stability
Stable under normal

temperatures and pressures.
[3]

Storage Condition

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep away from heat, sparks,

and flame.

[3][4]

Hazard Identification and Classification
Ethyl 2-bromoisovalerate is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[1][4]

Combustible Liquid H227: Combustible liquid.[4][5]

Corrosive to Metals
H290: May be corrosive to

metals.[4][5]
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Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling Ethyl 2-bromoisovalerate to

minimize exposure risk.

Handling Procedures
Ventilation: Use with adequate ventilation to keep airborne concentrations low.[3]

Personal Hygiene: Wash thoroughly after handling.[3] Do not eat, drink, or smoke when

using this product.[3]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[3]

Container Management: Keep container tightly closed when not in use.[3] Do not pressurize,

cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks or open

flames, as they may retain product residue.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Ethyl 2-
bromoisovalerate:
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PPE Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3][6]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][6]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation or other

symptoms are experienced.

Emergency Procedures
Immediate and appropriate response to an incident involving Ethyl 2-bromoisovalerate is

critical.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[6]

Skin Contact

Get medical aid immediately. Flush skin with

plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and

shoes.[6]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid immediately.[4][5][6]

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[4][6]

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[3] Water mist may be used to cool closed containers.[6]

Specific Hazards: Combustible liquid.[4][5] Vapors may be heavier than air and can spread

along the ground.[3] Containers may explode when heated.[3][6]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide, carbon dioxide, and bromine fumes.

[3][6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6]
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Accidental Release Measures
In the event of a spill, the following workflow should be followed to ensure safety and

containment.
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Spill Detected

Evacuate immediate area

Don appropriate PPE

Ensure adequate ventilation

Remove all sources of ignition

Contain spill with inert material
(e.g., vermiculite, sand)

Collect absorbed material into a
suitable, labeled container

Decontaminate spill area

Dispose of waste according to
local, state, and federal regulations

Spill Contained & Cleaned

Click to download full resolution via product page

Workflow for handling a spill of Ethyl 2-bromoisovalerate.
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Stability and Reactivity
Parameter Description

Chemical Stability
Stable under recommended storage conditions.

[3]

Conditions to Avoid
Incompatible materials, ignition sources, excess

heat, strong oxidants.[3]

Incompatible Materials Strong oxidizing agents.[3][6]

Hazardous Decomposition Products
Carbon monoxide, irritating and toxic fumes and

gases, carbon dioxide, bromine fumes.[3]

Hazardous Polymerization Hazardous polymerization does not occur.[6]

Experimental Protocols for Safety Assessment
While specific toxicological studies for Ethyl 2-bromoisovalerate are not readily available in

the public domain, the assessment of its hazards would follow standardized OECD

(Organisation for Economic Co-operation and Development) guidelines. These protocols are

designed to ensure the reproducibility and reliability of the data.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is used to estimate the acute oral toxicity of a substance.

Principle: The test involves the administration of the substance in a stepwise procedure

using a small number of animals at each step. The outcome of each step (survival or death)

determines the dosage for the next step.

Animal Model: Typically, rodents (rats or mice) are used.

Procedure:

A starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg body

weight).
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The substance is administered orally to a group of animals (usually 3).

Animals are observed for a period of up to 14 days for signs of toxicity and mortality.

Depending on the outcome, the dose for the next group of animals is either increased or

decreased.

Endpoint: The test allows for the classification of the substance into a specific toxicity class

based on the observed mortality at different dose levels.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test - OECD Test Guideline 431
This in vitro test is used to identify corrosive substances and mixtures.

Principle: The test material is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model. Corrosive materials are identified by their ability to cause cell death

in the epidermis.

Test System: Commercially available RhE models (e.g., EpiDerm™, EpiSkin™).

Procedure:

The test substance is applied to the surface of the RhE tissue.

Tissues are exposed for specific time points (e.g., 3 minutes and 1 hour).

After exposure, the tissues are rinsed and incubated.

Cell viability is determined using a quantitative assay, typically the MTT assay, which

measures mitochondrial activity.

Endpoint: A substance is identified as corrosive if the mean tissue viability falls below a

predefined threshold after a specific exposure time.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method - OECD Test Guideline
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492
This in vitro method is used to identify chemicals that do not require classification for eye

irritation or serious eye damage.

Principle: The test material is applied to the surface of a reconstructed human cornea-like

epithelium (RhCE) model. The potential for eye irritation is predicted by the extent of cell

death.

Test System: Commercially available RhCE models.

Procedure:

The test substance (liquid or solid) is applied to the RhCE tissue for a defined exposure

time.

Following exposure and a post-treatment incubation period, cell viability is measured using

the MTT assay.

Endpoint: A chemical is classified as a non-irritant if the mean tissue viability is above a

certain threshold.

The following diagram illustrates the logical relationship in assessing the skin and eye irritation

potential of a chemical like Ethyl 2-bromoisovalerate, prioritizing in vitro methods.
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Test Substance:
Ethyl 2-bromoisovalerate

In Vitro Skin Corrosion Test
(OECD 431)

In Vitro Eye Irritation Test
(OECD 492)

In Vitro Skin Irritation Test
(OECD 439)

Negative

Classified as Corrosive

Positive

Classified as Irritant

Positive

Not Classified

Negative

Click to download full resolution via product page

Tiered testing strategy for skin and eye irritation assessment.

Conclusion
Ethyl 2-bromoisovalerate is a valuable chemical intermediate that requires careful and

informed handling due to its hazardous properties. This guide provides the essential

information for its safe use in a laboratory or research setting. By understanding its properties,

adhering to the recommended handling procedures, and being prepared for emergencies,

researchers can minimize the risks associated with this compound. The outlined experimental

protocols provide insight into the rigorous testing methodologies that form the basis of chemical

safety assessments. Always refer to the most current Safety Data Sheet (SDS) provided by the

supplier for the most up-to-date information.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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